Cas no 83881-51-0 (Cetirizine)

Cetirizine is a second-generation antihistamine primarily used to treat allergic conditions such as hay fever, urticaria, and allergic rhinitis. Its key advantage lies in its selective peripheral H1-receptor antagonism, which minimizes central nervous system side effects like sedation, commonly associated with first-generation antihistamines. Cetirizine exhibits rapid onset of action, typically within one hour, and provides prolonged efficacy with once-daily dosing due to its extended half-life. It is metabolized to a limited extent, reducing the risk of drug interactions. The compound demonstrates low lipophilicity, further contributing to its favorable safety profile. Cetirizine is available in various formulations, including tablets, syrups, and orally disintegrating tablets, enhancing patient compliance.
Cetirizine structure
Cetirizine structure
Product Name:Cetirizine
CAS No:83881-51-0
MF:C21H25ClN2O3
MW:388.887804746628
MDL:MFCD00800721
CID:60623
PubChem ID:2678
Update Time:2025-05-28

Cetirizine Chemical and Physical Properties

Names and Identifiers

    • Cetirizine
    • (2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-aceticaci
    • (2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)aceticacid
    • (2-(4-[(4-CHLORO-PHENYL)-PHENYL-METHYL]-PIPERAZIN-1-YL)-ETHOXY)-ACETIC ACID
    • Cetirizine Hydrochloride BP
    • Cetirizine (Cetrizine) Di HCl
    • CERTIRIZINE 2HCL
    • CETIRIZINE IMPURITY A(RS)-1-[(4-CHLOROPHENYL)PHENYLMETHYL]PIPERAZINE EPC(CRM STANDARD)
    • Cetirizine Impurity
    • CETIRIZINE HCl
    • Ceterizine
    • Cetrizinehydrochloride
    • Formistin
    • P-071
    • Reactine
    • vidix
    • Zirtek
    • Zyrlex
    • 2-[2-[4-[(4-chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethoxy]acetic acid
    • 2-[2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic acid (ACI)
    • Acetic acid, [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]- (9CI)
    • (2-[4-[(4-Chloro-phenyl)-phenyl-methyl]-piperazin-1-yl]-ethoxy)-acetic acid
    • (±)-Cetirizine
    • Allamine
    • Cetirizin-Teva
    • Cetrin
    • MeSH ID: D017332
    • Piriteze
    • Rigix
    • Zetrinal
    • AKOS003589059
    • Cetirizinum
    • CETIRIZINE [MI]
    • SCHEMBL4176
    • 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)aceticacid
    • DTXCID802787
    • CETIRIZINE [VANDF]
    • E75781
    • [(2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethyl)oxy]acetic acid
    • UNII-YO7261ME24
    • [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic acid
    • J-005737
    • P071
    • Cet83881-51-0
    • NS00000386
    • (+/-)-(2-(4-(P-CHLORO-A-PHENYLBENZYL)-1-PIPERAZINYL)ETHOXY)ACETIC ACID
    • Q423075
    • Benaday
    • C07778
    • YO7261ME24
    • SBI-0206838.P001
    • D07662
    • Cetiderm (TN)
    • GTPL1222
    • irizine
    • (R)-Cetirizine (dihydrochloride)
    • HMS3259D06
    • [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]-ethoxy]acetic acid
    • Cetiderm
    • Prestwick2_000503
    • Cetryn
    • HSDB 7739
    • CHEMBL1000
    • ACETIC ACID, (2-(4-((4-CHLOROPHENYL)PHENYLMETHYL)-1-PIPERAZINYL)ETHOXY)-, (+/-)-
    • AMY22576
    • CETIRIZINE [HSDB]
    • Cetirizine (INN)
    • DB00341
    • TimTec1_002075
    • FT-0603001
    • CETIRIZINE [WHO-DD]
    • CS-0886
    • BSPBio_000425
    • Humex
    • NCGC00167781-02
    • AC-170
    • (2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid
    • BRD-A42571354-300-07-0
    • NC00696
    • BCP08787
    • Cetirizinum (Latin)
    • NCGC00167781-12
    • 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid
    • 2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic acid
    • Cetirizin
    • SDCCGSBI-0206838.P002
    • (2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethoxy)acetic acid
    • 83881-51-0
    • Acetic acid, 2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-
    • EN300-52521
    • 1133210-23-7
    • Setir
    • CETIRIZINE HYDROCHLORIDE
    • 2-(2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethoxy)acetic acid
    • NCGC00167781-03
    • Virlix
    • AS-77105
    • Prestwick0_000503
    • Hitrizin Film Tablet
    • BRD-A42571354-300-05-4
    • Prestwick1_000503
    • NCGC00167781-07
    • NCGC00167781-04
    • Cetirizinum [Latin]
    • Cetirizina
    • Cetrizine
    • HMS3370I19
    • Acetic acid, (2-(4-((4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-
    • CHEBI:3561
    • Z754931270
    • AKOS021729457
    • BCP28477
    • Ziptek
    • Cetirizina [Spanish]
    • L000655
    • ZKLPARSLTMPFCP-UHFFFAOYSA-N
    • BSPBio_002302
    • 2-[2-[4-[(4-chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethoxy]acetic acid dihydrichloride
    • BDBM22890
    • BPBio1_000469
    • NCGC00167781-01
    • Cetirizine [INN:BAN]
    • Cetirizine-D8
    • (2-(4-((4-Chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)acetic acid
    • AC-5545
    • Acetic acid, [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-
    • [2-[4-[(4-chlorophenyl)phenylmethyl] 1-piperazinyl]-ethoxy] acetic acid
    • 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid
    • SPBio_002346
    • CETIRIZINE [INN]
    • (+/-)-Cetirizine-d4 Dihydrochloride
    • HY-17042
    • Prestwick3_000503
    • [2-[4-[(4-Chlorophenyl)-phenyl methyl]-1-piperazinyl] ethoxy] acetic acid
    • DTXSID4022787
    • NCGC00167781-18
    • HMS3393N10
    • HMS1539O07
    • R06AE07
    • FT-0664488
    • DB-049948
    • BBL009968
    • STK711108
    • 774596-22-4
    • BRD-A42571354-300-12-0
    • BRD-A42571354-300-11-2
    • BRD-A42571354-300-13-8
    • MDL: MFCD00800721
    • Inchi: 1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)
    • InChI Key: ZKLPARSLTMPFCP-UHFFFAOYSA-N
    • SMILES: O=C(COCCN1CCN(C(C2C=CC(Cl)=CC=2)C2C=CC=CC=2)CC1)O

Computed Properties

  • Exact Mass: 388.15500
  • Monoisotopic Mass: 286.047738
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 107

Experimental Properties

  • Color/Form: Crystallization from ethanol
  • Density: 1.237
  • Melting Point: 110-115 ºC
  • Boiling Point: 542.1 oC at 760 mmHg
  • Flash Point: 281.6 oC
  • Water Partition Coefficient: 101 mg/L
  • PSA: 53.01000
  • LogP: 3.02400

Cetirizine Security Information

  • WGK Germany:3
  • RTECS:AG0977500
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Cetirizine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cetirizine Pricemore >>

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Cetirizine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ;  8 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
1.3 Reagents: Hydrochloric acid Solvents: Methyl ethyl ketone ;  1 h, reflux
Reference
Improved synthesis of cetirizine hydrochloride
Wang, Jian-jun; et al, Huadong Ligong Daxue Xuebao, 2002, 28(6), 668-670

Production Method 2

Reaction Conditions
Reference
Process for preparation of cetirizine, its dihydrochloride, and optical isomers via hydrolysis and corresponding nitriles
, United Kingdom, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Toluene ;  10 h, reflux
2.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ;  8 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.3 Reagents: Hydrochloric acid Solvents: Methyl ethyl ketone ;  1 h, reflux
Reference
Improved synthesis of cetirizine hydrochloride
Wang, Jian-jun; et al, Huadong Ligong Daxue Xuebao, 2002, 28(6), 668-670

Cetirizine Raw materials

Cetirizine Preparation Products

Cetirizine Suppliers

Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83881-51-0)cetirizine
Order Number:LZ0010
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:10
Price ($):inquiry
Email:1010771219@qq.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83881-51-0)Cetirizine
Order Number:LE16156
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:83881-51-0)cetirizine
LZ0010
Purity:99%
Quantity:1kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:83881-51-0)Cetirizine
LE16156
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email